Cas no 1172919-83-3 (4-(dimethylamino)-N-1-(4-fluoro-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide)

• Product Name: 4-(dimethylamino)-N-1-(4-fluoro-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide
• CAS No: 1172919-83-3
• MF: C₂₀H₁₈FN₅OS
• MW: 395.45322561264
• CID: 6016587
• PubChem ID: 29696237
• Update Time: 2025-07-08

4-(dimethylamino)-N-1-(4-fluoro-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)-N-1-(4-fluoro-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide
• 4-(dimethylamino)-N-[2-(4-fluoro-1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]benzamide
• 4-(dimethylamino)-N-[1-(4-fluoro-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]benzamide
• 1172919-83-3
• F5460-0729
• 4-(dimethylamino)-N-(1-(4-fluorobenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)benzamide
• AKOS024508975

• Inchi： 1S/C20H18FN5OS/c1-12-11-17(22-19(27)13-7-9-14(10-8-13)25(2)3)26(24-12)20-23-18-15(21)5-4-6-16(18)28-20/h4-11H,1-3H3,(H,22,27)
• InChI Key： PEPVDKWYVKYEDN-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=NN1C1=NC2=C(F)C=CC=C2S1)(=O)C1=CC=C(N(C)C)C=C1

Computed Properties

• Exact Mass: 395.12160955g/mol
• Monoisotopic Mass: 395.12160955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 91.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-(dimethylamino)-N-1-(4-fluoro-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide

Recent Advances in the Study of 4-(dimethylamino)-N-1-(4-fluoro-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide (CAS: 1172919-83-3)

The compound 4-(dimethylamino)-N-1-(4-fluoro-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide (CAS: 1172919-83-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This molecule, characterized by its unique benzothiazole-pyrazole hybrid structure, has been investigated for its potential as a kinase inhibitor, particularly in the context of cancer therapy. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's selective inhibition of specific tyrosine kinases, which play critical roles in tumor proliferation and survival. In vitro assays have demonstrated that 4-(dimethylamino)-N-1-(4-fluoro-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide exhibits potent inhibitory activity against a subset of kinases, with IC50 values in the nanomolar range. This selectivity is attributed to the compound's ability to bind to the ATP-binding pocket of the target kinases, thereby disrupting their catalytic activity. Structural-activity relationship (SAR) studies have further refined the understanding of how modifications to the benzothiazole and pyrazole moieties influence potency and selectivity.

In vivo studies have provided encouraging results, with the compound showing significant antitumor activity in xenograft models of various cancers, including breast, lung, and colorectal malignancies. Pharmacokinetic analyses revealed favorable absorption and distribution properties, although challenges remain in optimizing metabolic stability and minimizing off-target effects. Researchers have also explored combination therapies, where 4-(dimethylamino)-N-1-(4-fluoro-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide is co-administered with other targeted agents or chemotherapeutics, yielding synergistic effects in some cases.

Beyond its oncological applications, recent investigations have explored the potential of this compound in other therapeutic areas, such as inflammatory diseases and neurodegenerative disorders. Preliminary data suggest that its kinase inhibitory activity may also modulate pathways involved in inflammation and neuronal survival, opening new avenues for drug repurposing. However, further validation in disease-specific models is required to substantiate these findings.

In summary, 4-(dimethylamino)-N-1-(4-fluoro-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and selective kinase inhibition profile make it a valuable candidate for further optimization and clinical translation. Ongoing research aims to address the remaining pharmacokinetic and safety challenges, with the ultimate goal of advancing this compound into human trials.